2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C13H17NO5S/c1-19-11-4-6-12(7-5-11)20(17,18)14(9-13(15)16)8-10-2-3-10/h4-7,10H,2-3,8-9H2,1H3,(H,15,16)
• InChI Key: RNOZWJIQHTUUKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC2CC2)CC(=O)O
• Molecular Formula: C13H17NO5S
• Molecular Weight: 299.34 g/mol

Description

2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid, also known as CMS, is a chemical compound that has gained attention in the scientific community due to its potential applications in treating various diseases. It is a non-steroidal anti-inflammatory drug (NSAID) that is structurally similar to other NSAIDs such as aspirin and ibuprofen. However, CMS has been found to have unique properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are signaling molecules that play a role in inflammation and pain. By reducing the production of prostaglandins, 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid may help to alleviate inflammation and pain.
Biochemical and Physiological Effects
2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid has been found to have various biochemical and physiological effects in animal models. In addition to its anti-inflammatory and analgesic properties, 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid has been shown to have antioxidant and anti-tumor effects. It has also been found to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid is that it has been found to have low toxicity in animal models, making it a safer alternative to other NSAIDs. Additionally, its unique properties make it a promising candidate for further research into its potential therapeutic applications. However, one limitation of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid is that its mechanism of action is not fully understood, which may hinder its clinical development.

Future Directions

There are several future directions for research on 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid. One area of focus is the development of more efficient synthesis methods to increase the yield and purity of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid. Additionally, further research is needed to fully understand the mechanism of action of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid and its potential clinical applications. Finally, the safety and efficacy of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid in human clinical trials need to be evaluated to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid involves several steps, including the reaction of cyclopropylmethyl bromide with 4-methoxybenzenesulfonyl chloride to form the intermediate compound, which is then reacted with glycine to produce 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid. This synthesis method has been optimized to increase the yield and purity of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid, making it more accessible for research purposes.

Scientific Research Applications

2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain. In preclinical studies, 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid has been found to inhibit the growth of cancer cells and reduce inflammation and pain in animal models. These promising results have led to further research into the potential clinical applications of 2-[Cyclopropylmethyl-(4-methoxyphenyl)sulfonylamino]acetic acid.